2-Allyl-3-(tert-butoxy)cyclobutan-1-ol
Overview
Description
“2-Allyl-3-(tert-butoxy)cyclobutan-1-ol” is a cyclobutanoid compound with the molecular formula C11H20O2 . It has a molecular weight of 184.28 . The compound is in liquid form .
Molecular Structure Analysis
The InChI code for “2-Allyl-3-(tert-butoxy)cyclobutan-1-ol” is 1S/C11H20O2/c1-5-6-8-9(12)7-10(8)13-11(2,3)4/h5,8-10,12H,1,6-7H2,2-4H3 . This code provides a standard way to encode the compound’s molecular structure.
Scientific Research Applications
Epoxidation of Allylic Alcohols
A study on the epoxidation of allylic alcohols, such as 3-methyl-2-cyclohexen-1-ol, with tert-butylhydroperoxide, demonstrated that the selectivity towards epoxides could be significantly enhanced through the addition of small amounts of amines. This method was applied to various allylic alcohols, showcasing a potential application for 2-Allyl-3-(tert-butoxy)cyclobutan-1-ol in similar reactions (Dusi, Mallát, & Baiker, 1999).
Oxidation and Deprotection of Ethers
Research demonstrated that tert-Butylperoxy)iodanes could oxidize benzyl and allyl ethers to esters at room temperature, suggesting a role for 2-Allyl-3-(tert-butoxy)cyclobutan-1-ol in facilitating similar oxidative transformations (Ochiai et al., 1996).
Metal-catalyzed Epoxidation
A study on the metal-catalyzed epoxidation of olefins with organic hydroperoxides highlighted the effect of solvent and hydroperoxide structure, indicating a potential application in optimizing the epoxidation process for compounds similar to 2-Allyl-3-(tert-butoxy)cyclobutan-1-ol (Sheldon et al., 1973).
Mitsunobu Reaction
The Mitsunobu reaction, involving the stereochemical inversion of allylic alcohols, was explored in detail, offering insights into reactions that could potentially involve 2-Allyl-3-(tert-butoxy)cyclobutan-1-ol as a substrate or intermediate (Shull et al., 1997).
Alkoxyl-radical-mediated Synthesis
A study on the alkoxyl-radical-mediated synthesis of functionalized allyl tert-(hetero)cyclobutanols, using organosilicon reagents, revealed a unique process that might be applicable to synthesizing or modifying compounds like 2-Allyl-3-(tert-butoxy)cyclobutan-1-ol, highlighting its potential as a synthetic building block (Zhang, Zhang, & Shen, 2021).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more .
properties
IUPAC Name |
3-[(2-methylpropan-2-yl)oxy]-2-prop-2-enylcyclobutan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20O2/c1-5-6-8-9(12)7-10(8)13-11(2,3)4/h5,8-10,12H,1,6-7H2,2-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BTCSCRDLMPZUGU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC1CC(C1CC=C)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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